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Compound of Interest

2-Methoxy-1-
Compound Name:
naphthalenemethanol

cat. No.: B1301862

Technical Guide: 2-Methoxy-1-
naphthalenemethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and relevant biological context of 2-Methoxy-1-naphthalenemethanol. The information is
intended to serve as a valuable resource for professionals engaged in chemical research and
drug development.

Chemical and Physical Properties

2-Methoxy-1-naphthalenemethanol is an organic compound featuring a naphthalene core
substituted with a methoxy and a hydroxymethyl group. Its chemical characteristics are
summarized below.
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Property Value Source
Molecular Formula C12H1202 [1112][3]
Molecular Weight 188.23 g/mol [1][3]

CAS Number 40696-22-8 [1][2][3]

White to light yellow to dark
Appearance [4]
green powder/crystal

Melting Point 100-104 °C [5]
Boiling Point 283.23 °C (estimated) [5]
Purity >98.0% (GC) [4]

1-(Hydroxymethyl)-2-
methoxynaphthalene, (2-

Synonyms [2][4]16]
methoxynaphthalen-1-

yl)methanol

Synthesis of 2-Methoxy-1-naphthalenemethanol

A common and efficient method for the synthesis of 2-Methoxy-1-naphthalenemethanol is the
reduction of 2-Methoxy-1-naphthaldehyde. The use of sodium borohydride (NaBHa) is favored
for its mild reaction conditions and high yields.

Experimental Protocol: Reduction of 2-Methoxy-1-
naphthaldehyde

This protocol details the procedure for the synthesis of 2-Methoxy-1-naphthalenemethanol.
Materials and Reagents:

e 2-Methoxy-1-naphthaldehyde

e Sodium borohydride (NaBHa4)

o Methanol
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Deionized Water
Diethyl ether
Anhydrous magnesium sulfate (MgSQOa)

Brine (saturated NaCl solution)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-
Methoxy-1-naphthaldehyde in methanol at room temperature.

Reduction: Cool the solution to 0 °C using an ice bath. Slowly add sodium borohydride in
small portions over 15-20 minutes, ensuring the temperature remains low to control the
exothermic reaction.

Reaction Monitoring: Stir the mixture at O °C and monitor the progress of the reaction using
Thin Layer Chromatography (TLC).

Quenching: Once the reaction is complete, slowly add deionized water to quench the excess
sodium borohydride.

Extraction: Add diethyl ether to the mixture and transfer it to a separatory funnel. Separate
the organic layer. Extract the aqueous layer twice more with diethyl ether.

Washing: Combine the organic extracts and wash them sequentially with deionized water
and brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate. Filter
off the drying agent and remove the solvent from the filtrate using a rotary evaporator to yield
the crude product.

Purification: Purify the crude 2-Methoxy-1-naphthalenemethanol by recrystallization from a
suitable solvent to obtain the final product.

Visualizations
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The following diagrams illustrate key processes related to naphthalenemethanol compounds.

Synthesis Workflow for 2-Methoxy-1-naphthalenemethanol
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Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-Methoxy-1-naphthalenemethanol.
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Caption: Metabolic pathway of a related naphthalene derivative.

Biological Context

While 2-Methoxy-1-naphthalenemethanol itself is not extensively studied for direct biological
activity, related compounds such as 2-naphthalenemethanol are known to be involved in
metabolic processes. For instance, 2-naphthalenemethanol is a metabolite of 2-
methylnaphthalene, an environmental pollutant. The metabolic activation of 2-
methylnaphthalene, which proceeds through the formation of 2-naphthalenemethanol by
cytochrome P450 enzymes, can lead to the generation of reactive electrophilic intermediates
that cause cellular toxicity through covalent binding to proteins.[1] This highlights the
importance of understanding the metabolism of naphthalene derivatives in the context of
toxicology and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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